Dimethyl sulfoxide-d6

Specification

• CAS No.: 2206-27-1
• Molecular Formula: C2H6OS
• Molecular Weight: 84.17 g/mol
• IUPAC Name: trideuterio(trideuteriomethylsulfinyl)methane
• Standard InChI: InChI=1S/C2H6OS/c1-4(2)3/h1-2H3/i1D3,2D3
• Standard InChI Key: IAZDPXIOMUYVGZ-WFGJKAKNSA-N
• Isomeric SMILES: [2H]C([2H])([2H])S(=O)C([2H])([2H])[2H]
• SMILES: CS(=O)C
• Canonical SMILES: CS(=O)C

Introduction

Chemical Identity and Structure

Dimethyl sulfoxide-d6, with the molecular formula C₂D₆OS, is a deuterium-labeled compound where all six hydrogen atoms in the methyl groups have been replaced with deuterium atoms. The compound has a molecular weight of 84.17 g/mol and is registered under CAS number 2206-27-1. Its IUPAC Standard InChIKey is IAZDPXIOMUYVGZ-WFGJKAKNSA-N, and it is also known by several alternative names including "Methane-D3-, sulfinylbis-," "Deutero-dimethylsulfoxide," and "di[(2H3)methyl] sulphoxide". The structure consists of two deuterated methyl groups attached to a sulfoxide moiety, maintaining the same basic structure as regular dimethyl sulfoxide but with deuterium isotopes replacing the hydrogens.

Isotopic Composition

The deuteration degree in commercial dimethyl sulfoxide-d6 ranges from 99.5% to 99.95% depending on the grade and intended application. Higher deuteration levels are typically preferred for more sensitive spectroscopic applications, while lower grades may be sufficient for routine analyses. The high isotopic purity is critical for reducing interfering signals in spectroscopic techniques, particularly nuclear magnetic resonance spectroscopy.

Physical and Chemical Properties

Dimethyl sulfoxide-d6 is a colorless, odorless, transparent liquid at room temperature with a slightly bitter taste. It exhibits strong hygroscopic properties, readily absorbing moisture from the air, which necessitates careful handling and storage.

Physical Constants

The compound has a freezing point of 18.45°C and a boiling point of 189°C at atmospheric pressure, or 55°C at 5 mm Hg. These properties make it a liquid at standard laboratory conditions, though it may solidify in colder environments. The following table summarizes the key physical properties of dimethyl sulfoxide-d6:

Property	Value
Melting point	20.2 °C
Boiling point	55 °C at 5 mm Hg
Density	1.190 g/mL at 25 °C
Vapor pressure	0.42 mm Hg at 20 °C
Flash point	185 °F
Specific Gravity	1.190
LogP	-0.69 at 20°C and pH7
Explosive limit	1.8-63% (V)

Solubility and Compatibility

Dimethyl sulfoxide-d6 is miscible with water and with almost all organic solvents including alcohols, esters, ketones, chlorinated solvents, and aromatic hydrocarbons. This exceptional solubility profile makes it an ideal solvent for a wide range of organic and inorganic compounds, contributing to its versatility in laboratory applications.

Stability and Reactivity

The compound remains stable below 140°C but will decompose into trace amounts of aldehydes, sulfides, and mercaptans when heated for extended periods at its boiling point. This decomposition accelerates under acidic conditions but can be inhibited in alkaline environments. For this reason, refining processes typically maintain a pH around 8 or add sodium oxalate as a stabilizer.

Dimethyl sulfoxide-d6 is moisture-sensitive and incompatible with acid chlorides, strong acids, phosphorus halides, strong oxidizing agents, and strong reducing agents. It can react violently with a wide range of materials, necessitating careful handling and storage procedures. As noted in safety documentation, it is combustible and should be stored away from ignition sources.

Spectroscopic Properties

The primary application of dimethyl sulfoxide-d6 lies in spectroscopy, particularly nuclear magnetic resonance spectroscopy, where its unique properties offer significant advantages for structural analysis.

Applications in Research and Analysis

Dimethyl sulfoxide-d6 has found numerous applications across scientific disciplines, particularly in analytical chemistry, biochemistry, and pharmaceutical research.

Analytical Applications

The primary use of dimethyl sulfoxide-d6 is as a solvent in nuclear magnetic resonance spectroscopy for ¹H and ¹³C experiments. Its ability to dissolve a wide range of compounds while providing minimal spectral interference makes it indispensable for structural elucidation studies. The compound is particularly valuable when analyzing samples that are poorly soluble in other common deuterated solvents.

Biochemical and Pharmaceutical Research

Research findings indicate that dimethyl sulfoxide-d6 has been employed in several significant biochemical studies. These include:

• Computer modeling of adsorption on activated charcoal surfaces, where it served as a model solvent to analyze molecular interactions.

• Studies on solvent effects on peptide conformations, enhancing the understanding of how chemical environments influence biological molecules.

• Structural investigations of angiotensin II, providing insights into peptide structure-activity relationships.

• Analysis of cyclic lactam analogues, contributing to peptide chemistry research.

• Nuclear magnetic resonance studies of lymphocyte differentiating thymic factors, exploring metal-peptide complexes critical for understanding bioactive conformations.

These applications demonstrate the compound's value in probing molecular structures and interactions in complex biological systems, particularly for peptides and proteins.

Photochemical Applications

Upon photoirradiation in the range of 193-222 nm, dimethyl sulfoxide-d6 undergoes decomposition to form CD₃ radicals. This property has been studied using infrared diode laser absorption spectroscopy to evaluate quantum yields, making the compound useful in photochemical research as well.